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Compound of Interest

Compound Name: Pyrene-PEG5-alcohol

Cat. No.: B610357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrene-PEG5-alcohol, a
fluorescent linker molecule with significant applications in biomedical research and drug

development. Below you will find its chemical and physical properties, key applications with a

focus on Proteolysis Targeting Chimeras (PROTACs), and generalized experimental protocols.

Core Compound Specifications
Pyrene-PEG5-alcohol, with the CAS number 1817735-44-6, is a bifunctional molecule that

combines the unique fluorescent properties of pyrene with the solubilizing and biocompatible

characteristics of a five-unit polyethylene glycol (PEG) chain.[1] The terminal alcohol group

provides a reactive handle for further chemical modification and conjugation.[1][2][3]
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Property Value Source(s)

CAS Number 1817735-44-6 [1]

IUPAC Name

N-(14-hydroxy-3,6,9,12-

tetraoxatetradecyl)pyrene-1-

carboxamide

Chemical Formula C₂₇H₃₁NO₆

Molecular Weight 465.55 g/mol

Exact Mass 465.2151

Purity Typically >98%

Appearance Solid powder

Solubility Soluble in DMSO, DMF, DCM

Storage Conditions

Long-term: -20°C; Short-term:

0 - 4°C. Store in a dry, dark

place.

Shipping Conditions Ambient temperature

Spectroscopic and Fluorescent Properties
The pyrene moiety of the molecule is a well-characterized polycyclic aromatic hydrocarbon that

serves as a robust fluorescent probe. Its fluorescence is notably sensitive to the polarity of its

local environment.

Spectroscopic Property Value (nm) Source(s)

Excitation Maximum 313, 326, 343

Emission Maximum 377, 397

Fluorescence Quantum Yield
High (reported as ~0.99 in

acetone for pyrene derivatives)
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Note: The quantum yield can be environmentally sensitive. The value of ~0.99 is for a pyrene

derivative in acetone and should be considered as a reference. A specific, experimentally

determined value for Pyrene-PEG5-alcohol in various solvents is not readily available in the

reviewed literature.

Key Applications in Research and Drug
Development
Linker for Proteolysis Targeting Chimeras (PROTACs)
The primary application of Pyrene-PEG5-alcohol is as a bifunctional linker in the synthesis of

PROTACs. PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a

target protein, leading to the ubiquitination and subsequent degradation of that protein by the

proteasome.

The Pyrene-PEG5-alcohol linker plays a crucial role in this process:

Spacial Orientation: The PEG chain provides the necessary length and flexibility to allow for

the formation of a stable ternary complex between the target protein, the PROTAC, and the

E3 ligase.

Physicochemical Properties: The hydrophilic nature of the PEG linker can improve the

solubility and cell permeability of the resulting PROTAC molecule.

Fluorescent Tagging: The pyrene group allows for the tracking and visualization of the

PROTAC in cellular and biochemical assays, aiding in mechanism-of-action studies.

Signaling Pathway for PROTAC-Mediated Protein Degradation
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PROTAC-Mediated Protein Degradation Pathway
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Caption: A diagram illustrating the mechanism of action for a PROTAC.

Fluorescent Probe for Bioconjugation and Imaging
The inherent fluorescence of the pyrene moiety allows Pyrene-PEG5-alcohol to be used as a

fluorescent label for various biomolecules, such as proteins and peptides. Its sensitivity to the

microenvironment can be exploited to study molecular interactions, protein folding, and
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membrane dynamics. The PEG chain enhances the water solubility of the pyrene core, making

it suitable for use in aqueous biological systems.

Experimental Protocols
While specific protocols detailing the use of Pyrene-PEG5-alcohol are not widely published,

the following are generalized methodologies for its primary applications.

General Protocol for PROTAC Synthesis via Amide
Coupling
This protocol outlines a common strategy for incorporating a hydroxyl-terminated PEG linker

like Pyrene-PEG5-alcohol into a PROTAC. This typically involves converting the alcohol to a

more reactive functional group, such as a carboxylic acid or an amine, before coupling with the

target protein binder or the E3 ligase ligand.

Workflow for PROTAC Synthesis
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General Workflow for PROTAC Synthesis
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Caption: A generalized workflow for synthesizing a PROTAC using a PEG linker.
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Step 1: Functionalization of Pyrene-PEG5-alcohol

The terminal hydroxyl group of Pyrene-PEG5-alcohol can be oxidized to a carboxylic acid

using standard oxidation reagents (e.g., Jones reagent, TEMPO).

Alternatively, it can be converted to an amine via a two-step process involving mesylation

followed by substitution with an azide and subsequent reduction.

Step 2: First Amide Coupling

Dissolve the functionalized Pyrene-PEG5-linker (e.g., Pyrene-PEG5-COOH) (1.0 eq) in an

anhydrous solvent such as DMF.

Add a peptide coupling agent (e.g., HATU, 1.2 eq) and a non-nucleophilic base (e.g., DIPEA,

3.0 eq).

Stir the mixture for approximately 15 minutes at room temperature.

Add the first binding ligand (either the protein of interest binder or the E3 ligase ligand with a

free amine) (1.1 eq).

Allow the reaction to proceed at room temperature for several hours to overnight, monitoring

by LC-MS.

Upon completion, perform an aqueous workup and extract the product with an organic

solvent.

Purify the resulting intermediate by flash column chromatography.

Step 3: Second Amide Coupling

If the other end of the linker is protected, deprotect it using appropriate conditions.

Repeat the amide coupling procedure described in Step 2 with the second binding ligand.

Step 4: Final Purification
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Purify the final PROTAC conjugate using reverse-phase preparative HPLC to achieve high

purity.

Characterize the final product by LC-MS and NMR.

General Protocol for Fluorescence Spectroscopy
This protocol describes a general method for characterizing the fluorescent properties of a

Pyrene-PEG5-alcohol conjugate.

Materials and Equipment:

Pyrene-PEG5-alcohol or its conjugate

Spectroscopy-grade solvents (e.g., DMSO, phosphate-buffered saline)

Quartz cuvettes

Fluorometer

Procedure:

Preparation of Stock Solution: Prepare a concentrated stock solution of the pyrene-

containing compound in a suitable solvent (e.g., DMSO).

Preparation of Working Solutions: Prepare a series of dilutions of the stock solution in the

desired solvent for analysis. The final concentrations should result in an absorbance of less

than 0.1 at the excitation wavelength to avoid inner filter effects.

Instrument Setup:

Turn on the fluorometer and allow the lamp to warm up.

Set the excitation wavelength (e.g., 343 nm).

Set the emission scan range (e.g., 350-600 nm).

Set the excitation and emission slit widths to appropriate values (e.g., 5 nm).
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Measurement:

Record the fluorescence spectrum of a solvent blank and subtract it from the sample

spectra.

Record the fluorescence emission spectrum of each working solution.

Data Analysis:

Identify the wavelength of maximum emission.

If studying environmental effects, repeat the measurements in solvents of varying polarity

and observe any shifts in the emission maxima or changes in fluorescence intensity.

Conclusion
Pyrene-PEG5-alcohol is a versatile chemical tool for researchers in drug discovery and

chemical biology. Its well-defined structure, combining a sensitive fluorescent reporter with a

flexible and biocompatible PEG linker, makes it particularly well-suited for the development and

study of PROTACs. The terminal hydroxyl group also allows for its straightforward incorporation

into a variety of other bioconjugates for imaging and diagnostic applications. This guide

provides the foundational knowledge for utilizing Pyrene-PEG5-alcohol in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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